
Application Notes and Protocols for 2-Chloro-3-
hydroxybenzamide

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest

Compound Name: 2-Chloro-3-hydroxybenzamide

CAS No.: 1243459-80-4

Cat. No.: B577629

Get Quote

Introduction: The Strategic Importance of 2-Chloro-
3-hydroxybenzamide
2-Chloro-3-hydroxybenzamide is a substituted aromatic amide of significant interest in

medicinal chemistry and drug development. Its molecular structure, featuring a chlorinated

phenyl ring with hydroxyl and amide functional groups, presents a unique combination of

chemical properties that make it a valuable scaffold for the synthesis of novel therapeutic

agents. The presence of the chloro and hydroxyl groups influences the electronic environment

of the aromatic ring and the reactivity of the amide, providing opportunities for diverse chemical

modifications. A thorough understanding of its handling and storage is paramount to ensure its

stability, purity, and the safety of laboratory personnel.

Part 1: Physicochemical and Hazard Profile
A comprehensive grasp of the physicochemical properties and associated hazards of 2-
Chloro-3-hydroxybenzamide is fundamental for its safe handling and effective use in

research.
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1.1: Summary of Physicochemical Data
Property Value Source

Molecular Formula C₇H₆ClNO₂ PubChem[1]

Molecular Weight 171.58 g/mol PubChem[2]

Appearance
White to off-white crystalline

powder
Loba Chemie[3], metasci[4]

Melting Point 139-143 °C (lit.) Sigma-Aldrich[5]

Solubility

Data not readily available;

likely soluble in organic

solvents like methanol,

ethanol, and DMSO.

General chemical knowledge

Stability

Stable under normal, dry

conditions.[6] Susceptible to

degradation under certain

conditions.

1.2: Hazard Identification and GHS Classification
2-Chloro-3-hydroxybenzamide is classified as a hazardous substance. The following table

summarizes its GHS classifications based on available data for similar compounds.
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Hazard Class Category
Hazard
Statement

Signal Word Pictogram

Acute Toxicity,

Oral
4

H302: Harmful if

swallowed.[7][8]

[9]

Warning GHS07

Skin

Corrosion/Irritatio

n

2

H315: Causes

skin irritation.[1]

[10]

Warning GHS07

Serious Eye

Damage/Eye

Irritation

1

H318: Causes

serious eye

damage.[1][7]

[10]

Danger GHS05

Specific Target

Organ Toxicity -

Single Exposure

(Respiratory

Tract Irritation)

3

H335: May

cause respiratory

irritation.[1][10]

Warning GHS07

Hazardous to the

Aquatic

Environment,

Acute Hazard

1

H400: Very toxic

to aquatic life.[1]

[10]

Warning GHS09

Part 2: Personal Protective Equipment (PPE)
Protocols
Due to the hazardous nature of 2-Chloro-3-hydroxybenzamide, strict adherence to PPE

protocols is mandatory to prevent exposure.[11]

2.1: Standard PPE Requirements
Hand Protection: Nitrile or neoprene gloves are recommended for handling this compound.

[12] Latex gloves offer minimal chemical protection and should be avoided.[12] Always

inspect gloves for tears or punctures before use.[12]
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Eye Protection: Chemical safety goggles or a face shield must be worn to protect against

splashes and airborne particles.[11][12] Standard prescription glasses are not a substitute

for safety eyewear.[13]

Body Protection: A lab coat or chemical-resistant apron should be worn to protect the skin

and clothing from contamination.[11][14]

Respiratory Protection: When handling the powder outside of a certified chemical fume hood,

a NIOSH-approved N95 dust mask or a respirator with a particulate filter is required to

prevent inhalation.[14]

2.2: PPE Selection and Use Workflow
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Preparation Phase Execution Phase

Post-Handling

Assess Task and Potential Exposure Consult Safety Data Sheet (SDS)
Identifies Hazards

Select Appropriate PPE
Specifies Required PPE

Inspect PPE for DamageChosen Equipment Don PPE Correctly
If Intact

Handle 2-Chloro-3-hydroxybenzamide Doff PPE Correctly

Dispose of Single-Use PPE

Clean and Store Reusable PPE

Immediate Actions

Spill Response

Exposure Response

Spill or Exposure Occurs

Alert Nearby Personnel Provide First Aid (if applicable) Skin Contact: Rinse with Water for 15 min

If on skin

Eye Contact: Flush with Water for 15 min

If in eyes

Inhalation: Move to Fresh Air

If inhaled

Evacuate Immediate Area

Assess Severity of Incident

Seek Immediate Medical Attention

Minor Spill

If manageable

Major Spill

If large or unmanageable

Follow Spill Cleanup Protocol Contact EHS/Emergency Services
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Click to download full resolution via product page

Caption: Emergency response workflow for spills and exposures.

Part 6: Waste Disposal
Proper disposal of 2-Chloro-3-hydroxybenzamide and its associated waste is essential to

prevent environmental contamination and comply with regulations.

6.1: Waste Characterization
2-Chloro-3-hydroxybenzamide is a chlorinated organic compound and should be disposed

of as hazardous waste. [15]* Do not dispose of this compound down the drain or in regular

trash. [16]

6.2: Disposal Protocol
Segregation: Collect all waste containing 2-Chloro-3-hydroxybenzamide, including unused

product, contaminated materials, and cleaning residues, in a dedicated and clearly labeled

hazardous waste container. [16]2. Containerization: Ensure the waste container is made of a

compatible material, is in good condition, and is kept securely closed when not in use.

Labeling: Label the waste container with "Hazardous Waste" and the full chemical name: "2-
Chloro-3-hydroxybenzamide".

Disposal: Arrange for pickup and disposal by your institution's licensed hazardous waste

management service. Follow all local, state, and federal regulations for hazardous waste

disposal. [15]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. 2-Chloro-3-hydroxybenzaldehyde | C7H5ClO2 | CID 593376 - PubChem
[pubchem.ncbi.nlm.nih.gov]

2. 2-Chloro-3-hydroxybenzoic acid | C7H5ClO3 | CID 15631340 - PubChem
[pubchem.ncbi.nlm.nih.gov]

3. lobachemie.com [lobachemie.com]

4. sds.metasci.ca [sds.metasci.ca]

5. 2-氯-3-羟基苯甲醛 97% | Sigma-Aldrich [sigmaaldrich.com]

6. fishersci.at [fishersci.at]

7. sigmaaldrich.com [sigmaaldrich.com]

8. sigmaaldrich.com [sigmaaldrich.com]

9. fishersci.com [fishersci.com]

10. store.apolloscientific.co.uk [store.apolloscientific.co.uk]

11. sams-solutions.com [sams-solutions.com]

12. Lab Safety Equipment & PPE | ChemTalk [chemistrytalk.org]

13. Chapter 13, Chemical Hygiene Plan: Personal Protective Equipment | Environmental
Health & Safety | University of Nevada, Reno [unr.edu]

14. research.arizona.edu [research.arizona.edu]

15. tandfonline.com [tandfonline.com]

16. riskassess.com.au [riskassess.com.au]

To cite this document: BenchChem. [Application Notes and Protocols for 2-Chloro-3-
hydroxybenzamide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b577629/docs#application-notes-and-protocols-for-2-
chloro-3-hydroxybenzamide]

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.benchchem.com/product/b577629?utm_src=pdf-custom-synthesis#bc-rfq
https://pubchem.ncbi.nlm.nih.gov/compound/2-Chloro-3-hydroxybenzaldehyde
https://pubchem.ncbi.nlm.nih.gov/compound/2-Chloro-3-hydroxybenzaldehyde
https://pubchem.ncbi.nlm.nih.gov/compound/2-Chloro-3-hydroxybenzoic-acid
https://pubchem.ncbi.nlm.nih.gov/compound/2-Chloro-3-hydroxybenzoic-acid
https://www.lobachemie.com/lab-chemical-msds/MSDS-BENZAMIDE-CASNO-55-21-01800-EN.aspx
https://sds.metasci.ca/rails/active_storage/disk/eyJfcmFpbHMiOnsiZGF0YSI6eyJrZXkiOiJhbDN2MHl2bnBlb3Q4dnA1anQ1cmNtc3E5bjdoIiwiZGlzcG9zaXRpb24iOiJpbmxpbmU7IGZpbGVuYW1lPVwiTWV0YVNjaV9EODUwXzU1LTIxLTBfQmVuemFtaWRlLnBkZlwiOyBmaWxlbmFtZSo9VVRGLTgnJ01ldGFTY2lfRDg1MF81NS0yMS0wX0JlbnphbWlkZS5wZGYiLCJjb250ZW50X3R5cGUiOiJhcHBsaWNhdGlvbi9wZGYiLCJzZXJ2aWNlX25hbWUiOiJsb2NhbCJ9LCJwdXIiOiJibG9iX2tleSJ9fQ==--0ed6e9bba8d17c7949044af34951493b660d280d/MetaSci_D850_55-21-0_Benzamide.pdf
https://www.sigmaaldrich.com/HK/zh/product/aldrich/647365
https://www.fishersci.at/store/msds?partNumber=10233420&productDescription=100GR+Benzamide%2C+extra+pure%2C+SLR&countryCode=AT&language=en
https://www.sigmaaldrich.com/HK/zh/sds/aldrich/695696
https://www.sigmaaldrich.com/US/en/sds/aldrich/135828
https://www.fishersci.com/store/msds?partNumber=AAA1570614&productDescription=2-CHLOROBENZAMIDE+25G&vendorId=VN00024248&countryCode=US&language=en
https://store.apolloscientific.co.uk/storage/msds/OR939587_msds.pdf
https://sams-solutions.com/blogs/articles/protective-gear-for-chemical-handling-must-have-equipment
https://chemistrytalk.org/lab-safety-equipment-ppe/
https://www.unr.edu/ehs/policies-manuals/chemical-hygiene-plan/chapter-13
https://www.unr.edu/ehs/policies-manuals/chemical-hygiene-plan/chapter-13
https://research.arizona.edu/sites/default/files/cs-ppe_selection_guide.pdf
https://www.tandfonline.com/doi/pdf/10.1080/00022470.1965.10468336
https://www.riskassess.com.au/docs/DisposalOfChemicalWastes.pdf
https://www.benchchem.com/product/b577629/docs#application-notes-and-protocols-for-2-chloro-3-hydroxybenzamide
https://www.benchchem.com/product/b577629/docs#application-notes-and-protocols-for-2-chloro-3-hydroxybenzamide
https://www.benchchem.com/product/b577629/docs#application-notes-and-protocols-for-2-chloro-3-hydroxybenzamide
https://www.benchchem.com/product/b577629/docs#application-notes-and-protocols-for-2-chloro-3-hydroxybenzamide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b577629?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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